Cas no 17361-75-0 (1,2-Ethanediamine,N1,N2-dipropyl-)

• Product Name: 1,2-Ethanediamine,N1,N2-dipropyl-
• CAS No: 17361-75-0
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 122289
• PubChem ID: 469899
• Update Time: 2025-04-18

1,2-Ethanediamine,N1,N2-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N2-dipropyl-
• N,N'-Di(n-propyl)ethylenediamine
• N,N'-DIISOPROPYLETHYLENEDIAMINE
• dipropylethane-1,2-diamine
• N,N'-di-n-propyl-1,2-ethyanediamine
• N,N'-Dipropyl-aethylendiamin
• N,N'-dipropyl-ethane-1,2-diamine
• N,N'-dipropylethylenediamine
• 1,2-BIS-(ISOPROPYLAMINO)-ETHANE
• 17361-75-0
• DTXSID80902730
• N,N'-di-n-Propylethylenediamine
• CS-0448384
• N1,N2-dipropylethane-1,2-diamine
• 1,2-Ethanediamine, N1,N2-dipropyl-
• AKOS005309510
• NoName_3281
• SCHEMBL1003894
• N,N/'-Diisopropylethylenediamine
• n,n'-dipropylethane-1,2-diamine
• ethane, 1,2-bispropylamino-

• MDL： N167898
• Inchi： 1S/C8H20N2/c1-3-5-9-7-8-10-6-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： VATUKUMHBXZSCD-UHFFFAOYSA-N
• SMILES： N(CCC)CCNCCC

Computed Properties

• Exact Mass: 144.16300
• Monoisotopic Mass: 144.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 0.830 g/mL at 20 °C(lit.)
• Boiling Point: 169-171 °C(lit.)
• Flash Point: 125 °F
• Refractive Index: n20/D 1.443
• PSA: 24.06000
• LogP: 1.76740

1,2-Ethanediamine,N1,N2-dipropyl- Security Information

• Hazardous Material transportation number：UN 2734 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-37/38
• Safety Instruction： S23; S28
• RTECS：KV4200000
• Hazardous Material Identification：
• Risk Phrases：R10; R37/38